2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone

• Molecular Formula: C21H25BrN2O2
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H25BrN2O2/c22-19-8-10-20(11-9-19)26-17-21(25)24-15-13-23(14-16-24)12-4-7-18-5-2-1-3-6-18/h1-3,5-6,8-11H,4,7,12-17H2
• InChI Key: ODOAUYHUPHXSPM-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCC2=CC=CC=C2)C(=O)COC3=CC=C(C=C3)Br

Description

2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone, also known as BPP-2, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes.

Mechanism of Action

The exact mechanism of action of 2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. This compound has also been shown to modulate the activity of dopamine and norepinephrine, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects:
2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone has been shown to have a variety of biochemical and physiological effects, including changes in neurotransmitter levels, alterations in gene expression, and changes in brain activity. This compound has been shown to have anxiolytic and antidepressant effects in animal models, and may also have potential as a treatment for schizophrenia and other mental health disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone in lab experiments is its specificity for certain receptors and neurotransmitters, which allows researchers to study specific biological pathways and processes. However, one limitation of using 2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone is its potential for off-target effects and interactions with other compounds, which may complicate data interpretation.

Future Directions

There are several potential future directions for research involving 2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone, including studies of its effects on different neurotransmitter systems, investigations of its potential as a therapeutic agent for mental health disorders, and exploration of its use in combination with other drugs or therapies. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone and its potential for off-target effects.

Synthesis Methods

The synthesis of 2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone involves several steps, including the reaction of 4-bromophenol with 4-(3-phenylpropyl)piperazine to form 2-(4-bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone. This compound can be purified using various techniques, including chromatography and recrystallization.

Scientific Research Applications

2-(4-Bromophenoxy)-1-[4-(3-phenylpropyl)piperazin-1-yl]ethanone has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and immune system. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects, making it a valuable tool in the study of mental health disorders.